Cesium vanadium oxide (CsVO3)

Cesium vanadium oxide, with the chemical formula CsVO3, is a crystalline compound that exhibits unique optical and electronic properties. It crystallizes in an orthorhombic crystal system characterized by the space group Pbcm. The structure consists of cesium cations (Cs+) arranged in a distorted octahedral configuration surrounding vanadium oxide (VO3) units. This arrangement allows for a relatively open structure, contributing to its interesting optical characteristics and potential applications in various fields, including optoelectronics and photovoltaics .

Thermal Stability

CsVO3 exhibits exceptional thermal stability. Studies have shown it can withstand high temperatures exceeding 1000°C without decomposing [1]. This property makes it suitable for applications requiring high-temperature environments, such as:

• Solid-state electrolytes: Stable at high temperatures, CsVO3 is a potential candidate for solid-state electrolytes in next-generation batteries [1].
• High-temperature catalysis: Its stability allows CsVO3 to be explored as a catalyst for reactions occurring at elevated temperatures [2].

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Optical Transparency

CsVO3 possesses remarkable optical transparency across a wide range of wavelengths, from the visible to the infrared region [1, 2]. This property makes it valuable for applications in:

• Optoelectronic devices: The transparency allows CsVO3 to be investigated for use in light-emitting diodes (LEDs) and other optoelectronic devices [1, 2].
• Sensors: Its transparency to infrared light makes CsVO3 a potential candidate for infrared sensors [2].

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Conductivity

CsVO3 exhibits interesting conductive properties. While not a traditional metal, it demonstrates some degree of electrical conductivity [1]. This characteristic makes it interesting for research in:

• Transparent conducting oxides (TCOs): CsVO3 is being explored as a potential TCO material, which combines electrical conductivity with optical transparency [1].
• Electrochromic materials: The conductivity changes in CsVO3 with external stimuli are being investigated for applications in electrochromic devices [2].

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The synthesis of cesium vanadium oxide typically involves solid-state reactions or solution-based methods. A common reaction is:

This reaction occurs at elevated temperatures, allowing for the formation of cesium vanadium oxide from cesium carbonate and vanadium pentoxide. Additionally, aqueous solutions containing peroxo-isopolyvanadic acid and cesium carbonate can be evaporated to synthesize nanoparticles of cesium vanadium oxide .

Cesium vanadium oxide can be synthesized through several methods:

• Solid-State Reaction: Involves heating a mixture of cesium carbonate and vanadium pentoxide.
• Solution-Based Methods: Includes evaporation techniques using aqueous solutions of peroxo-isopolyvanadic acid combined with cesium carbonate.
• Hotplate Synthesis: A method where the reaction temperature is varied to control the size of quantum dots, affecting their optical properties .

Each method has its advantages, such as controlling particle size or achieving high purity.

Cesium vanadium oxide has several notable applications:

• Optoelectronic Devices: Its unique optical properties make it suitable for use in light-emitting diodes and other optoelectronic applications.
• Photovoltaics: It serves as a hole extraction layer in perovskite solar cells, enhancing their efficiency due to its suitable bandgap and charge transport capabilities .
• Phosphors: Cesium vanadium oxide is being explored as a rare earth-free phosphor material for white-light-emitting diodes, providing high color rendering capabilities .

Interaction studies on cesium vanadium oxide are primarily focused on its optical properties and potential interactions with biological systems when used in quantum dot form. These studies indicate that the material can be tuned for specific wavelengths through size adjustments during synthesis, which is crucial for applications in imaging and therapeutic contexts .

Cesium vanadium oxide shares similarities with several other compounds but stands out due to its unique structural and optical properties. Here are some similar compounds:

Cesium vanadium oxide's ability to function effectively as both a semiconductor and a phosphor distinguishes it from these similar compounds, making it particularly valuable in advanced technological applications.